2-amino-4-(3-chlorophenyl)-7-methyl-6-(2-morpholinoethyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(3-chlorophenyl)-7-methyl-6-(2-morpholin-4-ylethyl)-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C22H23ClN4O3/c1-14-11-18-20(22(28)27(14)6-5-26-7-9-29-10-8-26)19(17(13-24)21(25)30-18)15-3-2-4-16(23)12-15/h2-4,11-12,19H,5-10,25H2,1H3
• InChI Key: MOSPXEFWBSWMDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=CC=C3)Cl)C(=O)N1CCN4CCOCC4
• Molecular Formula: C22H23ClN4O3
• Molecular Weight: 426.9 g/mol
• CAS No.: 758701-53-0

Description

2-amino-4-(3-chlorophenyl)-7-methyl-6-(2-morpholinoethyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C22H23ClN4O3 and its molecular weight is 426.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

• A study detailed the synthesis of various pyridine and fused pyridine derivatives, showing the versatile chemical reactions and potential applications in developing new heterocyclic compounds (Al-Issa, 2012).

Structural and Optical Properties

• Research on the structural and optical properties of similar pyridine derivatives revealed insights into their polycrystalline nature and potential for thin film applications, indicating a broad scope of use in materials science (Zeyada, El-Nahass, El-Shabaan, 2016).

Antifungal Activity

• A 2008 study explored the antifungal activity of novel polyheterocyclic compounds containing fused 1,2,4-triazine moiety, suggesting the compound's potential in developing antifungal agents (Ibrahim et al., 2008).

Electronic and Photovoltaic Properties

• Investigations into the junction characteristics of pyridine derivatives have shown their potential in electronic and photovoltaic applications, highlighting the compound's relevance in the field of renewable energy technologies (Zedan, El ‐ Taweel, El ‐ Menyawy, 2020).

Crystal Structure Analysis

• A 2015 study conducted a structural analysis of a related compound through X-ray crystallography, providing crucial information for understanding the molecular structure and properties (Ganapathy, Jayarajan, Vasuki, Sanmargam, 2015).

Dielectric Properties

• Research on the dielectric properties of pyridine derivatives has shown their potential in electronics, particularly in the development of materials with specific electrical characteristics (Zeyada, El-Taweel, El-Nahass, El-Shabaan, 2016).

Molecular Docking and In Vitro Screening

• A study focused on the synthesis and molecular docking of pyridine derivatives, including in vitro screenings for biological activities, highlighting the compound's potential in pharmaceutical research (Flefel et al., 2018).

Corrosion Inhibition

• Research has explored the use of pyrazolopyridine derivatives as corrosion inhibitors, showing potential applications in industrial maintenance and metal protection (Dandia et al., 2013).